1-(3-fluorobenzyl)-4-[(4-nitrophenyl)sulfonyl]piperazine oxalate

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-4-(4-nitrophenyl)sulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C17H18FN3O4S.C2H2O4/c18-15-3-1-2-14(12-15)13-19-8-10-20(11-9-19)26(24,25)17-6-4-16(5-7-17)21(22)23;3-1(4)2(5)6/h1-7,12H,8-11,13H2;(H,3,4)(H,5,6)
• InChI Key: XWOZGUZFIVLCJA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)F)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-].C(=O)(C(=O)O)O
• Molecular Formula: C19H20FN3O8S
• Molecular Weight: 469.4 g/mol

Description

1-(3-fluorobenzyl)-4-[(4-nitrophenyl)sulfonyl]piperazine oxalate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a piperazine derivative that has been synthesized using different methods.

Mechanism of Action

The exact mechanism of action of 1-(3-fluorobenzyl)-4-[(4-nitrophenyl)sulfonyl]piperazine oxalate is not fully understood. However, it is believed to exert its antitumor activity by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been suggested that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of different types of cancer cells, including breast cancer, lung cancer, and colon cancer. It has also been found to reduce oxidative stress and inflammation in the brain, which may help to protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-fluorobenzyl)-4-[(4-nitrophenyl)sulfonyl]piperazine oxalate in lab experiments is its potent antitumor activity. This makes it a valuable tool for studying the mechanisms of cancer growth and proliferation. However, one of the main limitations of using this compound is that it may have off-target effects that could interfere with the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 1-(3-fluorobenzyl)-4-[(4-nitrophenyl)sulfonyl]piperazine oxalate. One area of interest is the development of new anticancer drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of neurodegenerative diseases. Finally, more research is needed to explore the potential off-target effects of this compound in order to improve its specificity and reduce potential side effects.

Scientific Research Applications

1-(3-fluorobenzyl)-4-[(4-nitrophenyl)sulfonyl]piperazine oxalate has been extensively studied for its potential applications in different fields of scientific research. It has been found to have significant antitumor activity, making it a potential candidate for the development of new anticancer drugs. Additionally, it has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.